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Compound of Interest

Compound Name:
Dimethyl pyridine-2,4-

dicarboxylate

Cat. No.: B1295702 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Dimethyl pyridine-2,4-dicarboxylate was

not readily available. The following guidance is based on the known hazards of pyridine

derivatives and data for structurally similar isomers. Researchers should always consult with

their institution's Environmental Health and Safety (EHS) department for specific handling and

disposal protocols.

Dimethyl pyridine-2,4-dicarboxylate is a chemical compound that requires careful handling

due to its potential health hazards.[1] Based on data from related compounds, it is classified as

harmful if swallowed, a cause of skin and serious eye irritation, and may lead to respiratory

irritation.[1][2][3] Adherence to strict safety protocols is essential to minimize risk and ensure a

safe laboratory environment.

Hazard Identification and Classification
Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

outlines the recommended PPE for handling Dimethyl pyridine-2,4-dicarboxylate.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Chemical splash

goggles

Nitrile or

neoprene gloves
Laboratory coat

Work within a

certified chemical

fume hood

Solution

Preparation

Chemical splash

goggles

Nitrile or

neoprene gloves
Laboratory coat

Work within a

certified chemical

fume hood

Conducting

Reactions

Chemical splash

goggles and face

shield

Nitrile or

neoprene gloves

Chemical-

resistant

laboratory coat

or apron

Work within a

certified chemical

fume hood

Waste Disposal
Chemical splash

goggles

Nitrile or

neoprene gloves
Laboratory coat

Handle in a well-

ventilated area,

preferably a

fume hood

Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling Dimethyl pyridine-2,4-dicarboxylate is crucial for safety.

Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

[5]

Ensure that an emergency eyewash station and safety shower are readily accessible.[6]

Before starting, ensure all necessary PPE is available and in good condition.
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Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[3]

Do not inhale dust or vapors.[3]

Use non-sparking tools and ground all equipment when handling flammable solvents.[7]

Keep containers tightly closed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.[2][6]

Keep containers securely sealed.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[8]

Spills: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand). For large spills, evacuate the area and contact your institution's EHS

department immediately.[9]
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All waste containing Dimethyl pyridine-2,4-dicarboxylate must be treated as hazardous

waste.

Waste Segregation:

Collect all waste containing this compound, including unused material, solutions, and

contaminated items (e.g., pipette tips, gloves), in a designated and properly labeled

hazardous waste container.[9]

Do not mix this waste with other incompatible waste streams.[9]

Container Management:

Use a sealable, airtight, and compatible waste container.[6]

Clearly label the container with "Hazardous Waste" and the full chemical name.[9]

Final Disposal:

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.[7]

Common disposal methods for pyridine-based compounds include incineration at high

temperatures.[10] Contact your institution's EHS office for specific disposal procedures.

Visualized Workflow for Handling Dimethyl pyridine-
2,4-dicarboxylate
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Workflow for Safe Handling of Dimethyl pyridine-2,4-dicarboxylate
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Caption: A flowchart outlining the key steps for the safe handling of Dimethyl pyridine-2,4-
dicarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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